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Compound of Interest

Compound Name: Lancifodilactone C

Cat. No.: B15595994 Get Quote

Lancifodilactone C Technical Support Center
Disclaimer: Specific long-term stability and toxicological data for Lancifodilactone C are not

extensively available in public literature. The following guidelines are based on general

laboratory best practices for handling complex organic molecules, information from the

synthesis of related compounds, and general safety data for lactone-containing compounds.

Researchers should always perform their own risk assessment before handling this compound.

Frequently Asked Questions (FAQs)
Q1: How should I store Lancifodilactone C for long-term use?

A1: For long-term storage, it is recommended to store Lancifodilactone C as a solid in a

tightly sealed container at -20°C, protected from light and moisture. For stock solutions, aliquot

into small volumes in tightly sealed vials and store at -80°C. Avoid repeated freeze-thaw cycles.

Q2: What solvents are suitable for dissolving Lancifodilactone C?

A2: Based on its chemical structure, Lancifodilactone C is expected to be soluble in organic

solvents such as dimethyl sulfoxide (DMSO), ethanol, methanol, and ethyl acetate. The

solubility in aqueous solutions is likely to be low. It is crucial to perform small-scale solubility

tests before preparing larger stock solutions.

Q3: What are the primary safety precautions I should take when handling Lancifodilactone C?
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A3: Always handle Lancifodilactone C in a well-ventilated area, preferably within a chemical

fume hood.[1] Wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat.[1] Avoid inhalation of dust or aerosols and prevent contact with

skin and eyes.[1]

Q4: Is there any known biological activity or toxicity for Lancifodilactone C?

A4: While many terpenoid lactones exhibit a range of biological activities, including cytotoxic

and anti-inflammatory effects, specific data for Lancifodilactone C is not readily available. It is

prudent to handle the compound as potentially bioactive and cytotoxic.

Q5: How can I monitor the stability of my Lancifodilactone C sample?

A5: The stability of Lancifodilactone C can be monitored by analytical techniques such as

High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS). A periodic check of the purity of a reference sample stored under

recommended conditions can help track its stability over time.

Troubleshooting Guides
Issue 1: Inconsistent experimental results.

Possible Cause: Degradation of Lancifodilactone C.

Solution: Ensure proper storage conditions are maintained. Prepare fresh stock solutions

for critical experiments. Avoid exposing the compound to harsh conditions such as strong

acids, bases, or high temperatures, as related compounds have shown sensitivity to such

conditions.

Possible Cause: Inaccurate concentration of the stock solution.

Solution: Re-verify the concentration of the stock solution using a calibrated analytical

method. Ensure the compound is fully dissolved before making dilutions.

Issue 2: Difficulty in dissolving Lancifodilactone C.

Possible Cause: Inappropriate solvent.
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Solution: Test a range of organic solvents to find the most suitable one. Gentle warming or

sonication may aid in dissolution, but monitor for any signs of degradation.

Possible Cause: Poor quality of the compound.

Solution: Verify the purity of the Lancifodilactone C sample using an appropriate

analytical technique.

Data Presentation
Table 1: Physicochemical Properties of Lancifodilactone C

Property Value Source

Molecular Formula C₂₉H₃₆O₁₀ PubChem

Molecular Weight 544.6 g/mol PubChem

Appearance
White to off-white solid

(predicted)
-

Melting Point Not available -

Table 2: Recommended Long-Term Storage Conditions

Form Temperature Atmosphere Container

Solid -20°C Inert gas (e.g., Argon)
Tightly sealed, amber

vial

Solution (e.g., in

DMSO)
-80°C Inert gas (e.g., Argon)

Tightly sealed, amber

vials (aliquoted)

Experimental Protocols
General Protocol for Preparing a Stock Solution of Lancifodilactone C:

Equilibrate the vial containing solid Lancifodilactone C to room temperature before opening

to prevent moisture condensation.
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Weigh the required amount of the compound in a sterile microcentrifuge tube or vial inside a

chemical fume hood.

Add the desired volume of an appropriate solvent (e.g., DMSO) to achieve the target

concentration.

Vortex or sonicate gently until the solid is completely dissolved.

Aliquot the stock solution into smaller volumes in tightly sealed, light-protected vials for

storage at -80°C.

Visualizations
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Caption: A general experimental workflow for using Lancifodilactone C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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